Cas no 1806342-16-4 (2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile)

• Product Name: 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile
• CAS No: 1806342-16-4
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 4818640
• Update Time: 2025-07-25

2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile

• Inchi： 1S/C11H7BrN2O2/c12-6-8(15)11-14-10-7(4-5-13)2-1-3-9(10)16-11/h1-3H,4,6H2
• InChI Key： NKSQIAYUPHBQBI-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2=C(C=CC=C2CC#N)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9

Additional information on 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile

Introduction to 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile (CAS No. 1806342-16-4) and Its Applications in Modern Chemical Biology

2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile, identified by the CAS number 1806342-16-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both bromoacetyl and acetonitrile functional groups in its structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzo[d]oxazole core is a prominent scaffold in medicinal chemistry, widely recognized for its role in developing drugs targeting neurological disorders, cancer, and infectious diseases. The structural motif exhibits a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which contributes to its stability and biological efficacy. In particular, the 2-bromoacetyl substituent introduces a reactive site that can undergo nucleophilic addition reactions, facilitating the formation of amide or ester bonds with nucleophilic biomolecules such as peptides, proteins, and nucleic acids.

The 4-acetonitrile group further enhances the compound's utility by providing a site for further functionalization via nucleophilic substitution or metal-catalyzed coupling reactions. This dual functionality makes 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile an attractive building block for constructing complex molecular architectures with tailored biological properties.

In recent years, there has been growing interest in leveraging this compound for the development of novel therapeutic agents. One notable area of research involves its application in designing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. The bromoacetyl moiety allows for covalent bonding with key residues in enzyme active sites, leading to the development of potent and selective inhibitors. For instance, studies have demonstrated the potential of derivatives of 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and metastasis.

Another emerging application lies in the field of drug delivery systems. The benzo[d]oxazole scaffold has been explored as a component in prodrugs designed to enhance bioavailability or target specificity. The reactivity of the 2-bromoacetyl group enables conjugation with targeting ligands or stabilizing moieties, while the 4-acetonitrile group can be utilized for controlled release mechanisms. Such strategies are particularly relevant for developing treatments against neurological disorders where blood-brain barrier penetration is a significant challenge.

Advances in computational chemistry have also facilitated the rational design of derivatives based on 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures for improved efficacy. These computational approaches have been instrumental in identifying novel analogs with enhanced potency against disease-causing targets while minimizing off-target effects.

The compound's versatility extends to its role as a precursor in synthesizing fluorescent probes for cellular imaging. Benzo[d]oxazole derivatives are known for their strong fluorescence properties when incorporated into biomolecular probes. The bromoacetyl group provides a handle for linking fluorophores or quencher molecules, enabling researchers to develop tools for visualizing biological processes at high resolution. Such probes are invaluable in studying dynamic events within living cells, offering insights into mechanisms underlying diseases like cancer and neurodegeneration.

Furthermore, recent studies have explored the potential of 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile in modulating immune responses. The benzo[d]oxazole scaffold has been associated with immunomodulatory activities, and modifications at the 4-acetonitrile position can fine-tune these effects. Researchers are investigating derivatives as candidates for treating autoimmune diseases or enhancing vaccine efficacy by influencing cytokine production and T-cell activation.

The synthesis of 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile itself presents an interesting challenge due to its reactive functional groups. Traditional synthetic routes involve multi-step sequences starting from readily available precursors such as 2-bromobenzaldehyde and 1-nitroso-2-naphthol, followed by cyclization and subsequent functionalization steps. Advances in synthetic methodologies have enabled more efficient pathways, including transition-metal-catalyzed cross-coupling reactions that streamline the introduction of both bromoacetyl and acetonitrile moieties.

In conclusion, 2-(2-Bromoacetyl)benzo[d]oxazole-4-acetonitrile (CAS No. 1806342-16-4) represents a promising chemical entity with diverse applications across pharmaceutical research and biotechnology. Its unique structural features enable it to serve as a key intermediate in drug discovery programs aimed at addressing pressing medical needs. As our understanding of biological systems continues to evolve, compounds like this will remain indispensable tools for developing innovative therapies that improve human health.